Cas no 825654-55-5 (5,8-Difluoro-2-methylquinazolin-4(3H)-one)
825654-55-5 structure
Product Name:5,8-Difluoro-2-methylquinazolin-4(3H)-one
CAS No:825654-55-5
MF:C9H6F2N2O
MW:196.153548717499
CID:687528
PubChem ID:136235195
Update Time:2025-04-19
5,8-Difluoro-2-methylquinazolin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Quinazolinone, 5,8-difluoro-2-methyl-
- 5,8-difluoro-2-methyl-1H-quinazolin-4-one
- 5,8-difluoro-2-methyl-3,4-dihydroquinazolin-4-one
- OWYQUFPESYKSJB-UHFFFAOYSA-N
- 5,8-Difluoro-2-methylquinazolin-4(1H)-one
- 825654-55-5
- DTXSID00591948
- SCHEMBL331566
- 5,8-difluoro-2-methyl-3H-quinazolin-4-one
- 5,8-Difluoro-2-methylquinazolin-4(3H)-one
-
- Inchi： 1S/C9H6F2N2O/c1-4-12-8-6(11)3-2-5(10)7(8)9(14)13-4/h2-3H,1H3,(H,12,13,14)
- InChI Key： OWYQUFPESYKSJB-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C2=C1C(NC(C)=N2)=O)F
Computed Properties
- Exact Mass: 196.04481914g/mol
- Monoisotopic Mass: 196.04481914g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 41.5Ų
5,8-Difluoro-2-methylquinazolin-4(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D205390-50mg |
5,8-Difluoro-2-methylquinazolin-4(3H)-one |
825654-55-5 | 50mg |
$ 525.00 | 2022-06-05 | ||
| TRC | D205390-100mg |
5,8-Difluoro-2-methylquinazolin-4(3H)-one |
825654-55-5 | 100mg |
$ 870.00 | 2022-06-05 |
5,8-Difluoro-2-methylquinazolin-4(3H)-one Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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